Cas no 1286709-86-1 (2-{4-(1H-pyrazol-1-yl)methylpiperidine-1-carbonyl}-4H-chromen-4-one)

• Product Name: 2-{4-(1H-pyrazol-1-yl)methylpiperidine-1-carbonyl}-4H-chromen-4-one
• CAS No: 1286709-86-1
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• CID: 6517852
• Update Time: 2025-10-29

2-{4-(1H-pyrazol-1-yl)methylpiperidine-1-carbonyl}-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{4-(1H-pyrazol-1-yl)methylpiperidine-1-carbonyl}-4H-chromen-4-one
• 2-[4-(pyrazol-1-ylmethyl)piperidine-1-carbonyl]chromen-4-one

• Inchi： 1S/C19H19N3O3/c23-16-12-18(25-17-5-2-1-4-15(16)17)19(24)21-10-6-14(7-11-21)13-22-9-3-8-20-22/h1-5,8-9,12,14H,6-7,10-11,13H2
• InChI Key： YXAHNJVLMYQREG-UHFFFAOYSA-N
• SMILES： C1(C(N2CCC(CN3C=CC=N3)CC2)=O)OC2=C(C=CC=C2)C(=O)C=1

Additional information on 2-{4-(1H-pyrazol-1-yl)methylpiperidine-1-carbonyl}-4H-chromen-4-one

Professional Introduction to Compound with CAS No. 1286709-86-1 and Product Name: 2-{4-(1H-pyrazol-1-yl)methylpiperidine-1-carbonyl}-4H-chromen-4-one

The compound in question, identified by the CAS number 1286709-86-1, is a structurally intricate molecule that has garnered significant attention in the field of pharmaceutical chemistry. Its molecular formula and structural configuration suggest a rich chemical diversity, making it a promising candidate for further exploration in drug discovery and development. The product name, 2-{4-(1H-pyrazol-1-yl)methylpiperidine-1-carbonyl}-4H-chromen-4-one, provides a detailed insight into its chemical architecture, highlighting key functional groups and heterocyclic components that contribute to its unique properties.

At the heart of this compound lies a pyrazole moiety, which is a five-membered heterocyclic ring containing two nitrogen atoms. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In this particular compound, the pyrazole ring is linked to a methylpiperidine group through a carbonyl bridge. Piperidine derivatives are another class of compounds that have been extensively studied for their pharmacological effects, particularly in the context of central nervous system (CNS) disorders and cardiovascular diseases.

The presence of the 4H-chromen-4-one scaffold further enhances the compound's potential therapeutic applications. Chromenone derivatives are known for their antioxidant, anti-inflammatory, and antimicrobial activities. The chromenone ring in this compound is connected to the pyrazole-methylpiperidine moiety via an amide bond, forming a complex hybrid structure that may exhibit synergistic biological effects. This structural design allows for multiple interactions with biological targets, potentially leading to enhanced efficacy and reduced side effects compared to simpler molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with high accuracy. The structural features of 2-{4-(1H-pyrazol-1-yl)methylpiperidine-1-carbonyl}-4H-chromen-4-one make it an attractive candidate for virtual screening against various protein targets. For instance, the pyrazole and piperidine moieties can interact with hydrogen bond donors and acceptors, while the chromenone ring can engage in hydrophobic interactions. These interactions are critical for drug-receptor binding affinity and specificity.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments suggest that it exhibits significant inhibitory activity against several key enzymes involved in inflammatory pathways. The pyrazole moiety has been shown to modulate the activity of cyclooxygenase (COX) enzymes, which are central mediators of inflammation. Additionally, the piperidine group may interact with adenosine receptors, potentially leading to anti-inflammatory effects similar to those observed with other piperidine-based drugs.

The chromenone component has also shown promise in preliminary assays. Its ability to scavenge reactive oxygen species (ROS) suggests that it could serve as an antioxidant agent, protecting cells from oxidative damage caused by chronic inflammation or environmental stressors. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in pathogenesis.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The combination of different heterocyclic scaffolds provides a rich chemical space for further optimization through structure-activity relationship (SAR) studies. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the pharmacological properties of the molecule to achieve desired therapeutic outcomes.

For example, replacing the methyl group on the pyrazole ring with other alkyl or aryl groups could alter its metabolic stability and bioavailability. Similarly, modifying the piperidine moiety might enhance its ability to cross the blood-brain barrier or reduce off-target effects. These modifications can be guided by computational predictions as well as experimental data from high-throughput screening assays.

The synthesis of 2-{4-(1H-pyrazol-1-yl)methylpiperidine-1-carbonyl}-4H-chromen-4-one presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as multi-step organic synthesis combined with transition metal catalysis have enabled chemists to build intricate molecular frameworks with high precision and yield.

Once synthesized, rigorous characterization is essential to confirm the identity and purity of the compound. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed information about its molecular structure and conformational preferences. These data are crucial for understanding how the compound interacts with biological targets at both atomic and molecular levels.

Evaluation of pharmacokinetic properties is another critical step in assessing the potential therapeutic value of this compound. Parameters such as solubility, permeability, stability under physiological conditions, and metabolic clearance rates determine whether it will be suitable for clinical development. Advanced techniques like computer-assisted drug design (CADD) can predict these properties based on structural features alone before costly experimental trials are conducted.

In conclusion,2-{4-(1H-pyrazol-1-yl)methylpiperidine-1-carbonyl}-4H-chromen-4-one represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural composition comprising pyrazole, methylpiperidine, and chromenone moieties offers multiple opportunities for biological function through diverse interactions with cellular components. As our understanding of disease mechanisms continues to evolve along with advances in synthetic chemistry, compounds like this one hold promise not only as standalone therapeutic agents but also as building blocks for next-generation drug candidates targeting complex pathological processes.